Cas no 941907-46-6 (4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide)

• Product Name: 4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide
• CAS No: 941907-46-6
• MF: C₁₉H₁₉ClN₂O₄S₂
• MW: 438.948161363602
• CID: 5499700
• Update Time: 2025-05-21

4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)sulfonyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide
• 4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide

• Inchi： 1S/C19H19ClN2O4S2/c1-2-26-15-5-3-6-16-18(15)22-19(27-16)21-17(23)7-4-12-28(24,25)14-10-8-13(20)9-11-14/h3,5-6,8-11H,2,4,7,12H2,1H3,(H,21,22,23)
• InChI Key： AMKXPDBIPNZULN-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OCC)C=CC=C2S1)(=O)CCCS(C1=CC=C(Cl)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide

Recent Advances in the Study of 4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide (CAS: 941907-46-6)

The compound 4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide (CAS: 941907-46-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. The presence of both a chlorobenzenesulfonyl group and a benzothiazole moiety suggests possible interactions with biological targets, making it a promising candidate for drug development.

Recent research has focused on elucidating the pharmacological properties of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its inhibitory effects on specific kinase enzymes involved in inflammatory pathways. The study utilized in vitro assays to measure the compound's affinity for these kinases, revealing a notable IC50 value in the nanomolar range. These findings suggest that 941907-46-6 could serve as a lead compound for the development of novel anti-inflammatory agents.

Another significant area of investigation has been the compound's potential anticancer activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide exhibited selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, highlighting its potential as a targeted therapy for specific malignancies.

The synthesis and optimization of 941907-46-6 have also been explored in recent literature. A research group at a leading pharmaceutical institute developed an improved synthetic route that enhances yield and purity while reducing production costs. This advancement is critical for scaling up production for preclinical and clinical studies. The modified synthesis involves a key step where the chlorobenzenesulfonyl group is introduced under mild conditions, minimizing side reactions and improving overall efficiency.

In addition to its direct therapeutic potential, 4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide has been investigated as a chemical probe for studying biological pathways. Its ability to selectively bind to certain proteins makes it a valuable tool for understanding disease mechanisms. For instance, a recent study used this compound to map protein-protein interactions in neurodegenerative diseases, providing insights into potential therapeutic targets.

Despite these promising developments, challenges remain in the clinical translation of 941907-46-6. Pharmacokinetic studies have revealed limited oral bioavailability, prompting researchers to explore prodrug strategies or formulation improvements. Additionally, further toxicological assessments are needed to ensure its safety profile meets regulatory standards. Ongoing research aims to address these limitations while expanding the compound's therapeutic applications.

In conclusion, 4-(4-chlorobenzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)butanamide represents a compelling case study in modern drug discovery. Its multifaceted biological activities, combined with recent synthetic advancements, position it as a molecule of significant interest in chemical biology and medicinal chemistry. Future research will likely focus on optimizing its pharmacological properties and exploring its potential in combination therapies, paving the way for novel treatment modalities in inflammation and oncology.